molecular formula C14H13N3OS B6345781 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one CAS No. 1354938-08-1

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one

Cat. No. B6345781
CAS RN: 1354938-08-1
M. Wt: 271.34 g/mol
InChI Key: HOHVMKFEFCCWFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one, also known as 2-ABT, is a synthetic compound that is used in a variety of scientific research applications. It is an important tool for studying the properties of various biochemical and physiological systems, as well as for developing new therapeutic treatments.

Scientific Research Applications

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one has a wide range of scientific research applications, including its use in the study of enzyme activity and drug binding. It has been used to study the properties of various enzymes, such as cytochrome P450 and acetylcholinesterase, as well as to study the binding of various drugs to their targets. It has also been used to study the effects of various drugs on the activity of various enzymes. Additionally, 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one has been used in studies of the structure and function of various proteins, such as the p53 tumor suppressor protein.

Mechanism of Action

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one binds to the active site of enzymes, such as cytochrome P450 and acetylcholinesterase, and modulates their activity. It is able to interact with the active site of the enzyme and alter its structure, leading to changes in its activity. Additionally, 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one can interact with the active site of a drug and bind to it, leading to changes in its activity.
Biochemical and Physiological Effects
2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as cytochrome P450 and acetylcholinesterase, as well as to alter the binding of various drugs to their targets. Additionally, it has been shown to have anti-inflammatory, anti-bacterial, and anti-viral effects.

Advantages and Limitations for Lab Experiments

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one has several advantages for use in laboratory experiments. It is a relatively stable compound, making it easy to store and use in experiments. Additionally, it is relatively inexpensive and readily available, making it an ideal tool for laboratory research. However, it is important to note that 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one is not approved for use in humans, and its potential toxicity must be taken into consideration when using it in experiments.

Future Directions

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one has a number of potential future applications. It could be used to develop new therapeutic treatments, as well as to study the structure and function of various proteins. Additionally, it could be used to develop new drugs and to study the effects of various drugs on the activity of various enzymes. Finally, it could be used to study the interactions between drugs and their targets, as well as to develop new strategies for drug delivery.

Synthesis Methods

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one is synthesized using a number of different methods, including the Knoevenagel condensation, the Wittig reaction, and the Heck reaction. The most common method for synthesizing 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one is the Knoevenagel condensation, which involves the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst. The resulting product is then reacted with a thiophene-2-yl-benzyl halide to form 2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one.

properties

IUPAC Name

2-amino-4-benzyl-4-thiophen-2-yl-1H-imidazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N3OS/c15-13-16-12(18)14(17-13,11-7-4-8-19-11)9-10-5-2-1-3-6-10/h1-8H,9H2,(H3,15,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOHVMKFEFCCWFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2(C(=O)NC(=N2)N)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-5-benzyl-5-(thiophen-2-yl)-4,5-dihydro-1H-imidazol-4-one

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